Cas no 760142-80-1 (Phenyl-pyrrolidin-2-yl-methanone)

• Product Name: Phenyl-pyrrolidin-2-yl-methanone
• CAS No: 760142-80-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5262459
• Update Time: 2025-10-28

Phenyl-pyrrolidin-2-yl-methanone Chemical and Physical Properties

Names and Identifiers

• Phenyl-pyrrolidin-2-yl-methanone
• Methanone, phenyl-2-pyrrolidinyl-

• Inchi： 1S/C11H13NO/c13-11(10-7-4-8-12-10)9-5-2-1-3-6-9/h1-3,5-6,10,12H,4,7-8H2
• InChI Key： JNMOJXSLHIDBDW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(C1CCCN1)=O

Additional information on Phenyl-pyrrolidin-2-yl-methanone

Recent Advances in the Study of Phenyl-pyrrolidin-2-yl-methanone (CAS: 760142-80-1) in Chemical Biology and Pharmaceutical Research

Phenyl-pyrrolidin-2-yl-methanone (CAS: 760142-80-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for future therapeutic applications. This research brief consolidates the latest findings related to this compound, highlighting its role in advancing biomedical science.

One of the key areas of investigation has been the synthesis and optimization of Phenyl-pyrrolidin-2-yl-methanone derivatives. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to improve yield and purity. These efforts are critical for ensuring the compound's suitability for preclinical and clinical studies. Recent publications in journals such as the Journal of Medicinal Chemistry have detailed novel synthetic routes that enhance efficiency while reducing environmental impact.

Pharmacological studies have revealed that Phenyl-pyrrolidin-2-yl-methanone exhibits notable activity in modulating specific biological targets, particularly in the central nervous system (CNS). For instance, it has shown promise as a potential agonist or antagonist for neurotransmitter receptors, which could pave the way for treatments targeting neurological disorders such as depression, anxiety, and Parkinson's disease. In vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier, a crucial factor for CNS-active compounds.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and antimicrobial properties. Preliminary data suggest that Phenyl-pyrrolidin-2-yl-methanone derivatives may inhibit key enzymes involved in inflammatory pathways, offering a potential avenue for developing new anti-inflammatory drugs. Furthermore, its structural features make it a candidate for combating drug-resistant bacterial strains, as highlighted in a 2023 study published in Bioorganic & Medicinal Chemistry Letters.

Despite these promising findings, challenges remain in the development of Phenyl-pyrrolidin-2-yl-methanone-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing studies are employing computational modeling and high-throughput screening to address these limitations and optimize the compound's pharmacokinetic profile.

In conclusion, Phenyl-pyrrolidin-2-yl-methanone (CAS: 760142-80-1) represents a versatile scaffold with broad potential in drug discovery. Its diverse pharmacological activities and the continuous advancements in synthetic methodologies underscore its importance in contemporary research. Future work should focus on translating these findings into clinically viable therapies, ensuring safety and efficacy in human trials.